Cas no 674791-95-8 (1-Benzyl-3,3-dimethylpiperazine)

1-Benzyl-3,3-dimethylpiperazine structure
674791-95-8 structure
Product Name:1-Benzyl-3,3-dimethylpiperazine
CAS No:674791-95-8
MF:C13H20N2
MW:204.311303138733
MDL:MFCD16305868
CID:1115800
PubChem ID:59485352
Update Time:2025-04-20

1-Benzyl-3,3-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-1-(phenylmethyl)-Piperazine
    • 1-benzyl-3,3-dimethylpiperazine
    • 1-Benzyl-3,3-dimethyl-piperazine
    • AS-42553
    • FT-0762379
    • ZBB79195
    • CS-0143652
    • DTXSID601278866
    • EN300-214639
    • AKOS014161054
    • 3,3-Dimethyl-1-(phenylmethyl)piperazine
    • PODCZDOPRYMUSK-UHFFFAOYSA-N
    • 674791-95-8
    • MFCD16305868
    • SCHEMBL3134881
    • DA-03734
    • 1-Benzyl-3,3-dimethylpiperazine
    • MDL: MFCD16305868
    • Inchi: 1S/C13H20N2/c1-13(2)11-15(9-8-14-13)10-12-6-4-3-5-7-12/h3-7,14H,8-11H2,1-2H3
    • InChI Key: PODCZDOPRYMUSK-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCNC(C)(C)C1

Computed Properties

  • Exact Mass: 204.162648646g/mol
  • Monoisotopic Mass: 204.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 15.3Ų

1-Benzyl-3,3-dimethylpiperazine Pricemore >>

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